ethyl 5-(4-(N,N-diethylsulfamoyl)benzamido)-3-(4-methoxyphenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 5-[[4-(diethylsulfamoyl)benzoyl]amino]-3-(4-methoxyphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C27H28N4O7S2/c1-5-30(6-2)40(35,36)20-14-8-17(9-15-20)24(32)28-25-22-21(16-39-25)23(27(34)38-7-3)29-31(26(22)33)18-10-12-19(37-4)13-11-18/h8-16H,5-7H2,1-4H3,(H,28,32)
• InChI Key: JGIBDLHIBJMSIB-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=C3C(=CS2)C(=NN(C3=O)C4=CC=C(C=C4)OC)C(=O)OCC
• Molecular Formula: C27H28N4O7S2
• Molecular Weight: 584.7 g/mol

Description

Ethyl 5-(4-(N,N-diethylsulfamoyl)benzamido)-3-(4-methoxyphenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C27H28N4O7S2 and its molecular weight is 584.66. The purity is usually 95%.
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Scientific Research Applications

Synthetic Pathways and Derivative Formations

The scientific research into the compound ethyl 5-(4-(N,N-diethylsulfamoyl)benzamido)-3-(4-methoxyphenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate focuses on its synthetic pathways and the formation of derivative compounds. Research indicates that derivatives of pyridazine, including structures related to the mentioned compound, have been synthesized through various chemical reactions. For instance, the reaction of pyridazinone derivatives with hydrazine has yielded carbohydrazide derivatives, showcasing the compound's role in synthesizing novel heterocyclic compounds with potential bioactivity (Deeb et al., 1992).

Bioactive Properties and Applications

Compounds structurally related to ethyl 5-(4-(N,N-diethylsulfamoyl)benzamido)-3-(4-methoxyphenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate have been studied for their bioactive properties, particularly their potential as anti-tumor and antiviral agents. For example, novel pyrazolo[3,4-d]pyrimidine derivatives have shown significant effects in mouse tumor model cancer cell lines, indicating the compound's relevance in developing anti-tumor agents (Nassar et al., 2015). Additionally, benzamide-based 5-aminopyrazoles and their fused heterocycles have exhibited remarkable antiviral activities against the influenza A virus, further highlighting the compound's utility in synthesizing molecules with specific bioactive properties (Hebishy et al., 2020).

Antibacterial and Antimicrobial Activity

Research into derivatives of the mentioned compound has also explored their antibacterial and antimicrobial properties. For instance, novel oxadiazole derivatives have been synthesized and tested for their antibacterial activity, suggesting the potential application of such compounds in addressing bacterial infections (Aghekyan et al., 2020).